Cas no 340287-12-9 (Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate)

• Product Name: Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate
• CAS No: 340287-12-9
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6136859
• PubChem ID: 2092901
• Update Time: 2025-09-22

Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• 340287-12-9
• SR-01000056966
• HMS1723I19
• SR-01000056966-1
• methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate
• Z44319251
• AB00727314-01
• EN300-18155329
• Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate

• Inchi： 1S/C18H20N2O3/c1-23-18(22)14-9-7-13(8-10-14)11-15(12-19)17(21)20-16-5-3-2-4-6-16/h7-11,16H,2-6H2,1H3,(H,20,21)/b15-11+
• InChI Key： NEQCKIKRSMBOCM-RVDMUPIBSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(C(=O)OC)=CC=1)NC1CCCCC1

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.2Ų

Additional information on Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate

Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate: A Novel Compound for Targeted Therapeutic Applications

Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate is a synthetic compound with a unique molecular structure that has garnered attention in recent years for its potential therapeutic applications. This compound, identified by the CAS number 340287-12-9, belongs to the class of aromatic esters and exhibits a complex chemical framework that includes a benzoate group, a cyano functional group, and a cyclohexylcarbamoyl moiety. The structural features of this molecule are critical for its biological activity, as they enable interactions with specific molecular targets in cellular pathways.

The benzoate group in this compound serves as a key structural element, providing stability and contributing to the molecule's solubility properties. The presence of the cyano group introduces electron-withdrawing effects, which can modulate the reactivity of the adjacent carbon atoms. Additionally, the cyclohexylcarbamoyl moiety is a notable feature, as it introduces a cyclic structure with amide functionality, enhancing the molecule's ability to engage in hydrogen bonding and hydrophobic interactions. These combined structural elements create a versatile scaffold with potential applications in drug discovery.

Recent studies have highlighted the importance of cyano-containing compounds in the development of novel therapeutics, particularly in the context of targeting specific enzymes or receptors. The cyclohexylcarbamoyl group in this molecule is of particular interest due to its ability to mimic natural ligands and interact with target proteins. Researchers have explored the potential of such compounds in modulating signaling pathways associated with diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

The eth-1-en-1-yl group in the molecular structure contributes to the molecule's stereochemistry, which plays a crucial role in determining its biological activity. The presence of a double bond in this region allows for cis-trans isomerism, a factor that can influence the molecule's binding affinity to target receptors. This structural characteristic is particularly relevant in the context of drug design, where stereochemistry is a key determinant of efficacy and selectivity.

Current research has focused on the synthetic methods for producing Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate, emphasizing the need for efficient and scalable processes. The carbamoyl group in this compound is synthesized through a multi-step reaction sequence involving nucleophilic substitution and cyclization reactions. These synthetic strategies are critical for ensuring the compound's availability for further biological evaluation.

One of the most promising areas of research involving this compound is its potential as a drug candidate for treating metabolic disorders. The benzoate ester structure has been shown to interact with specific enzymes involved in lipid metabolism, suggesting its utility in modulating metabolic pathways. Recent studies have demonstrated that compounds with similar structural features can improve insulin sensitivity and reduce inflammation in preclinical models.

The cyano group in this molecule is also of interest for its role in enhancing the molecule's electronic properties, which can influence its interaction with biological targets. Researchers have explored the use of cyano-containing compounds in developing inhibitors for enzymes involved in cell proliferation, such as kinases and phosphatases. These findings highlight the potential of this compound as a lead molecule for further optimization.

Another area of focus is the pharmacokinetic profile of Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate. The carbamoyl group contributes to the molecule's solubility and bioavailability, which are essential for its therapeutic application. Studies have indicated that compounds with similar structural features exhibit improved oral bioavailability, making them attractive candidates for drug development.

Recent advancements in computational chemistry have enabled the prediction of the binding affinity of this compound to specific molecular targets. Molecular docking studies have suggested that the benzoate ester structure can form hydrogen bonds with amino acid residues in target proteins, enhancing its selectivity. These computational models are valuable for guiding the design of more potent derivatives of this compound.

Moreover, the cyclohexylcarbamoyl moiety has been shown to exhibit unique interactions with lipid membranes, which could be relevant for its application in targeting cell surface receptors. Research into the lipophilicity of this compound has revealed its potential for crossing the blood-brain barrier, an important consideration for its use in neurological disorders.

The eth-1-en-1-yl group also plays a role in the molecule's reactivity, as it can participate in various chemical transformations. This property is particularly useful in the context of drug development, where the ability to modify the molecule's structure can lead to improved therapeutic outcomes. Researchers have explored the use of this compound as a precursor for synthesizing derivatives with enhanced biological activity.

In conclusion, Methyl 4-[2-cyano-2-(cyclohexylcarbamoyl)eth-1-en-1-yl]benzoate represents a promising candidate for further research due to its unique structural features and potential therapeutic applications. The combination of the benzoate group, cyano group, and cyclohexylcarbamoyl moiety creates a versatile scaffold that can be optimized for various biological targets. As research in this area continues, this compound may pave the way for the development of novel therapeutics with broad applications in medicine.

For more information on the synthesis and biological evaluation of this compound, researchers are encouraged to explore recent publications and preclinical studies that have investigated its potential in various disease models. The continued exploration of its structural and functional properties will be critical for advancing its development as a therapeutic agent.